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An objective comparison of the performance of geraniol and citronellol as insect repellents,

supported by experimental data, for researchers, scientists, and drug development

professionals.

The escalating demand for effective and safe insect repellents has intensified research into

plant-based compounds as alternatives to synthetic chemicals. Among the most promising

natural repellents are the monoterpenoids geraniol and citronellol. This guide provides a

detailed comparison of their efficacy, drawing upon quantitative data from controlled laboratory

and field studies.

Quantitative Performance Comparison
Multiple studies have demonstrated that geraniol exhibits significantly higher repellent activity

against mosquitoes compared to citronellol, a primary component of citronella oil. The following

tables summarize key quantitative data from comparative studies.

Table 1: Indoor Repellency Against Mosquitoes

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1671447?utm_src=pdf-interest
https://www.benchchem.com/product/b1671447?utm_src=pdf-body
https://www.benchchem.com/product/b1671447?utm_src=pdf-body
https://www.benchchem.com/product/b1671447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Repellent Formulation
Repellency Rate
(%)

Source

5% Geraniol Candle 85.4% [1]

100% Geraniol Diffuser 97% [2][3]

5% Citronella Candle 29.0% [1]

100% Citronella Diffuser 68% [2][3]

Table 2: Outdoor Repellency Against Mosquitoes

Repellent
Formulation
(Distance from
trap)

Repellency Rate
(%)

Source

100% Geraniol Diffuser (6m) 75% [2][3]

100% Citronella Diffuser (6m) 22% [2][3]

Table 3: Repellency Against Sand Flies (Indoor)

Repellent Formulation
Repellency Rate
(%)

Source

5% Geraniol Candle 79.7% [1]

5% Citronella Candle 24.7% [1]

Mechanisms of Action: A Divergent Approach to
Repellency
Geraniol and citronellol employ distinct molecular strategies to repel insects, targeting different

components of the insect's sensory and nervous systems.

Geraniol: The repellent action of geraniol is multifaceted. It is known to bind to general

odorant-binding proteins in the insect's antennae, disrupting the perception of host cues.[2] At a
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neurological level, geraniol's effect is dose-dependent; low concentrations lead to increased

spontaneous neuro-electrical activity, while high concentrations cause a decrease.[2] There is

also evidence to suggest that geraniol may act on the octopaminergic system, which is

involved in regulating various physiological and behavioral processes in insects. Furthermore,

studies indicate that geraniol can cause cellular damage and rapid immobilization upon

contact.[4]

Citronellol: Citronellol, a major active component of citronella oil, primarily functions by masking

scents that are attractive to insects, making it more difficult for them to locate a host.[5][6] Its

mechanism involves interaction with the insect's olfactory system. Research on the closely

related compound, citronellal, has revealed a dual pathway for avoidance in insects. One

pathway involves the conventional olfactory receptors, including the co-receptor Orco. The

other pathway involves the Transient Receptor Potential Ankyrin 1 (TRPA1) channel, a cation

channel that senses irritants. In some insects, like mosquitoes, citronellal can directly activate

the TRPA1 channel, leading to a repellent behavioral response. In other insects, this activation

may be indirect, involving a G-protein coupled receptor and a phospholipase C (PLC) signaling

cascade.
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Caption: Comparative signaling pathways of geraniol and citronellol in insect repellent

mechanisms.

Experimental Protocols
The evaluation of insect repellent efficacy relies on standardized and rigorously controlled

experimental protocols. A widely used and accepted method is the arm-in-cage test.

Arm-in-Cage Test Protocol

Objective: To determine the Complete Protection Time (CPT) of a topical repellent against

biting insects under laboratory conditions.

Materials:
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Test cage (e.g., 40 x 40 x 40 cm)

200-250 host-seeking female mosquitoes (e.g., Aedes aegypti, Anopheles gambiae)

Test repellent formulation

Control substance (e.g., ethanol or the repellent's base formulation without the active

ingredient)

Human volunteers

Protective gloves

Timer

Procedure:

Volunteer Preparation: The forearms of human volunteers are washed with unscented soap

and water and then rinsed thoroughly.

Repellent Application: A standardized amount of the test repellent is applied evenly to a

defined area of one forearm (e.g., from wrist to elbow). The other forearm is treated with the

control substance. Hands are covered with protective gloves.

Exposure: The treated forearm is inserted into the cage containing the mosquitoes for a

predetermined period (e.g., 3 minutes).

Observation: The number of mosquito landings and/or bites on the exposed forearm is

recorded during the exposure period.

Re-exposure: The forearm is re-exposed to the mosquitoes at regular intervals (e.g., every

15 or 30 minutes).

Endpoint Determination: The test is concluded for a specific repellent when a confirmed bite

occurs (typically defined as the first bite followed by another within a short timeframe).

Data Analysis: The Complete Protection Time (CPT) is recorded as the time from the

application of the repellent until the first confirmed bite.
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Arm-in-Cage Experimental Workflow
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Caption: A flowchart illustrating the key steps of the arm-in-cage experimental protocol.
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Conclusion
The available experimental data consistently indicates that geraniol is a more effective insect

repellent than citronellol, demonstrating superior repellency rates in both indoor and outdoor

settings and against multiple insect species. The divergent mechanisms of action, with

geraniol exhibiting neurotoxic effects and citronellol primarily acting as a scent masker, offer

different avenues for the development of novel repellent formulations. For researchers and

professionals in the field of drug and insecticide development, the potent efficacy of geraniol
makes it a particularly compelling candidate for further investigation and formulation

optimization.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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